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Compound of Interest

Compound Name: 4-Methoxy-3-nitro-1H-pyrazole

Cat. No.: B13340769

Get Quote

Introduction & Historical Context
The pyrazole ring (

) has long been a scaffold of interest in medicinal chemistry due to its bio-isosteric relationship
with imidazole and pyridine. However, the specific functionalization pattern of 4-alkoxy-3-nitro-
1H-pyrazole represents a unique chemical space. Historically, pyrazole chemistry was
dominated by 3,5-dimethylpyrazoles (Knorr synthesis) or simple 4-nitro derivatives.

The discovery and isolation of 4-alkoxy-3-nitro isomers emerged not as a singular "eureka"

moment, but as a solution to a regioselectivity problem. Researchers sought to combine the

electron-donating properties of an alkoxy group (at position 4) with the electron-withdrawing

nitro group (at position 3) to create "push-pull" systems. These systems are now pivotal in:

Energetic Materials: As precursors to tricyclic fused systems where the alkoxy group

balances the sensitivity of the nitro groups.

Pharmaceuticals: Acting as core pharmacophores in kinase inhibitors where the 4-alkoxy

group fills hydrophobic pockets in enzymes (e.g., ATP binding sites).
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The Discovery: Overcoming Regiochemical
Challenges
The synthesis of 4-alkoxy-3-nitro-1H-pyrazoles is historically significant because it defies the

standard nitration patterns of unsubstituted pyrazoles.

The Regioselectivity Paradox
Standard Pyrazole: Nitration of unsubstituted pyrazole requires forcing conditions

(sulfuric/nitric acid at high temps) and occurs exclusively at the 4-position via an electrophilic

aromatic substitution (

) mechanism. This is because the protonated pyrazolium species is deactivated, and the 4-
position is the least deactivated site.

The 4-Alkoxy Breakthrough: The introduction of an alkoxy group at the 4-position

fundamentally alters the electronics. The oxygen atom acts as a strong

-donor (+M effect).

Discovery: Chemists found that 4-alkoxypyrazoles are electron-rich enough to undergo

nitration under milder conditions.

Directing Effect: The 4-alkoxy group directs the incoming electrophile (

) to the ortho positions (3 and 5). Since 3 and 5 are tautomerically equivalent in

-pyrazoles, this yields the 4-alkoxy-3-nitro isomer.

Synthetic Pathways Evolution
The historical evolution of synthesis methods moved from low-yield direct nitration to

sophisticated nucleophilic substitutions.
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Figure 1: The primary (top) and alternative (bottom) synthetic pathways. The top route is the

historical standard for this specific isomer.

Mechanistic Insights
Understanding the mechanism is crucial for reproducibility. The synthesis relies on the Ortho-

Effect of the alkoxy substituent.

The Mechanism of Direct Nitration
Activation: The lone pairs on the 4-alkoxy oxygen donate electron density into the pyrazole

ring.

Attack: The nitronium ion (

), generated from nitric acid/acetic anhydride, attacks the position adjacent to the alkoxy
group (Position 3).

Stabilization: The transition state is stabilized by the resonance contribution of the alkoxy

oxygen.
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Critical Note: Unlike unsubstituted pyrazoles, 4-alkoxypyrazoles are sensitive to oxidation.

Using concentrated sulfuric acid can lead to ring degradation. Therefore, acetic anhydride is

often used as the solvent/dehydrating agent to generate mild acetyl nitrate in situ.

Experimental Protocols
The following protocol is a self-validating system derived from established nitration

methodologies for electron-rich heterocycles.

Protocol: Synthesis of 4-Methoxy-3-Nitro-1H-Pyrazole
Safety Warning:Nitration reactions are exothermic and can run away. Pyrazoles are potential

sensitizers. Perform all steps behind a blast shield.

Phase 1: Preparation of 4-Methoxypyrazole
(If not commercially available, synthesize via methylation of 4-hydroxypyrazole)

Dissolution: Dissolve 4-hydroxypyrazole (10 mmol) in dry DMF (20 mL).

Deprotonation: Add

(1.5 eq) and stir at RT for 30 mins.

Alkylation: Dropwise add Methyl Iodide (1.1 eq). Stir at 40°C for 4 hours.

Workup: Dilute with water, extract with EtOAc. The product, 4-methoxypyrazole, is an oil.[1]

Phase 2: Regioselective Nitration
Reagent Prep: Cool Acetic Anhydride (15 mL) to 0°C. Slowly add Fuming

(1.1 eq) to form acetyl nitrate in situ. Maintain temp < 5°C.
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Addition: Dissolve 4-methoxypyrazole (from Phase 1) in minimal acetic anhydride. Add this

solution dropwise to the nitrating mixture.

Reaction: Allow to warm to Room Temperature (20-25°C). Stir for 2 hours.

Checkpoint: Monitor via TLC (EtOAc:Hexane 1:1). The starting material (Rf ~0.4) will

disappear, replaced by a less polar nitro spot (Rf ~0.6).

Quench: Pour the mixture onto 100g of crushed ice.

Isolation: The product often precipitates as a pale yellow solid. If not, extract with DCM.

Purification: Recrystallize from Ethanol/Water.

Data Summary Table
Parameter Value / Observation Note

Precursor 4-Methoxypyrazole Electron-rich aromatic

Reagent /
Mild nitrating agent (Acetyl

Nitrate)

Temperature
0°C

25°C

Prevent oxidation of the alkoxy

group

Yield 65 - 75% Typical isolated yield

Appearance Pale Yellow Needles
Characteristic of nitro-

pyrazoles

NMR
8.2 (s, 1H, H-5), 4.0 (s, 3H,

OMe)

H-5 shift confirms 3-nitro

substitution

Applications & References
Functional Utility

Energetic Materials: The 4-alkoxy-3-nitro scaffold serves as a "tunable" energetic material.

The alkoxy group lowers the melting point (improving castability) while the nitro group
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provides the oxygen balance required for combustion.

Medicinal Chemistry: This scaffold is a precursor to Pyrazolo[4,3-d]pyrimidines (Bio-isosteres

of purines). The 3-nitro group is reduced to an amine, which then cyclizes with the adjacent

4-alkoxy group (often after deprotection or modification) to form the second ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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